Cas no 2570-01-6 (2-cyclopropen-1-thione,2,3-diphenyl-)

• Product name: 2-cyclopropen-1-thione,2,3-diphenyl-
• CAS No: 2570-01-6
• MF: C₁₅H₁₀S
• MW: 222.304902553558
• CID: 913987
• PubChem ID: 137647

2-cyclopropen-1-thione,2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropen-1-thione,2,3-diphenyl-
• 2,3-Diphenylcycloprop-2-ene-1-thione; 2-Cyclopropen-1-thione, 2,3-diphenyl-; 2-cyclopropene-1-thione, 2,3-diphenyl-
• diphenylcyclopropenethione
• 2-cyclopropene-1-thione, 2,3-diphenyl-
• DTXSID60180397
• InChI=1/C15H10S/c16-15-13(11-7-3-1-4-8-11)14(15)12-9-5-2-6-10-12/h1-10
• 2-Cyclopropen-1-thione, 2,3-diphenyl-
• 2570-01-6
• 2,3-diphenylcycloprop-2-ene-1-thione

• Inchi： InChI=1S/C15H10S/c16-15-13(11-7-3-1-4-8-11)14(15)12-9-5-2-6-10-12/h1-10H
• InChI Key： QDWQPYYTOPIUBB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(C2=S)C3=CC=CC=C3

Computed Properties

• Exact Mass: 222.0504
• Monoisotopic Mass: 222.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 0